4-(benzyloxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C26H29N3O2
• Molecular Weight: 415.5 g/mol
• IUPAC Name: N-[4-(4-ethylpiperazin-1-yl)phenyl]-4-phenylmethoxybenzamide
• InChI: InChI=1S/C26H29N3O2/c1-2-28-16-18-29(19-17-28)24-12-10-23(11-13-24)27-26(30)22-8-14-25(15-9-22)31-20-21-6-4-3-5-7-21/h3-15H,2,16-20H2,1H3,(H,27,30)
• InChI Key: AKDGGFJLIIGXTG-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OCC4=CC=CC=C4

Description

4-(benzyloxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(benzyloxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide is not fully understood. However, studies have shown that it may inhibit the activity of enzymes involved in cancer cell growth and reduce the accumulation of toxic proteins in the brain, which are associated with neurodegenerative diseases.
Biochemical and physiological effects:
Studies have shown that this compound may have biochemical and physiological effects on cancer cells and the brain. It has been shown to inhibit the growth of cancer cells and reduce the accumulation of toxic proteins in the brain, which are associated with neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(benzyloxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide in lab experiments is its potential as a therapeutic agent for cancer and neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the study of 4-(benzyloxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide. One direction is to further investigate its mechanism of action to better understand its potential applications in cancer and neurological disorders. Additionally, future studies could focus on optimizing its synthesis method to improve its yield and purity. Finally, further preclinical studies could be conducted to evaluate its safety and efficacy as a therapeutic agent.
In conclusion, this compound is a chemical compound that has shown potential applications in various fields of scientific research. While its mechanism of action is not fully understood, it has shown promising results in preclinical studies as a potential therapeutic agent for cancer and neurological disorders. Future studies could focus on further investigating its mechanism of action, optimizing its synthesis method, and evaluating its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of 4-(benzyloxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-(4-ethylpiperazin-1-yl)aniline and 4-fluorobenzoyl chloride in the presence of a base, followed by the addition of benzyl alcohol. The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

4-(benzyloxy)-N-[4-(4-ethylpiperazin-1-yl)phenyl]benzamide has shown potential applications in various fields of scientific research. It has been studied for its ability to inhibit the growth of cancer cells and has shown promising results in preclinical studies. Additionally, it has been investigated for its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease.